5-[(2-Methylpropan-2-yl)oxycarbonylamino]-1H-indazole-3-carboxylic acid

• IUPAC Name: 5-[(2-methylpropan-2-yl)oxycarbonylamino]-1H-indazole-3-carboxylic acid
• InChI: InChI=1S/C13H15N3O4/c1-13(2,3)20-12(19)14-7-4-5-9-8(6-7)10(11(17)18)16-15-9/h4-6H,1-3H3,(H,14,19)(H,15,16)(H,17,18)
• InChI Key: UXDFCJXZGJYORG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=CC2=C(C=C1)NN=C2C(=O)O
• Molecular Formula: C13H15N3O4
• Molecular Weight: 277.28 g/mol

Description

The compound is a derivative of indazole, which is a type of heterocyclic aromatic organic compound. The structure suggests that it might have properties similar to other indazole derivatives, which are often used in research and drug discovery.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, would consist of an indazole core with a [(2-Methylpropan-2-yl)oxycarbonylamino] group attached. This group is likely to influence the compound’s reactivity and potentially its biological activity.

Chemical Reactions Analysis

As with the synthesis, without specific information or context, it’s challenging to predict the chemical reactions this compound might undergo. Its reactivity would likely be influenced by the presence of the indazole core and the [(2-Methylpropan-2-yl)oxycarbonylamino] group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the indazole core and the [(2-Methylpropan-2-yl)oxycarbonylamino] group could influence its solubility, stability, and reactivity.

Safety And Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate safety precautions should be taken when handling it.